![molecular formula C17H14O5 B1664409 Afrormosine CAS No. 550-79-8](/img/structure/B1664409.png)
Afrormosine
Overview
Description
Afrormosine is a flavonoid compound with the molecular formula C17H14O5 . It is a crystalline compound and can be sourced from the herbs of Mucuna macrocarpa Wallich .
Molecular Structure Analysis
This compound has a molecular weight of 298.3 g/mol . The structure includes a benzopyranone ring, which is common in flavonoids .
Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 516.0±50.0 °C at 760 mmHg, and a flash point of 193.6±23.6 °C . It has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds . Its polar surface area is 65 Å2 .
Scientific Research Applications
Afrormosin's Anti-inflammatory and Antioxidant Potentials
A study by Lopes et al. (2013) investigated the anti-inflammatory and antioxidant potentials of afrormosin, an isoflavone from Amburana cearensis. The study found that afrormosin inhibited neutrophil degranulation, myeloperoxidase activity, TNF-α secretion, and reactive oxygen species generation, suggesting its significant role in modulating inflammatory responses.
Biosynthesis and Molecular Structure
Dewick (1978) explored the biosynthesis of afrormosin in Onobrychis viciifolia seedlings, indicating that 6-oxygenation is a late process in isoflavone biosynthesis (Dewick, 1978). Another study by Al-Ani and Dewick (1980) further examined the biosynthesis pathway of afrormosin, identifying formononetin and texasin as precursors (Al-Ani & Dewick, 1980).
Therapeutic Potentials in Mental Health
Haruna (2000) reported on the depressant and anticonvulsant properties of Afrormosia laxiflora root decoction, supporting its use in traditional medicine for epilepsy and psychosis (Haruna, 2000).
Agronomic and Environmental Studies
Ojo (2021) conducted a study on the effects of organic manures on the growth of Afrormosia elata seedlings, demonstrating the potential of using organic fertilizers for enhancing the growth of this plant (Ojo, 2021).
Role in Stress Responses in Plants
Kessmann et al. (1990) identified afrormosin conjugates in alfalfa cell cultures, suggesting a role in the plant's stress response mechanism (Kessmann et al., 1990).
Conservation and Ecological Aspects
Salsabila (2022) discussed the legal compliance of the Democratic Republic of the Congo with international agreements for the protection of Afrormosia trees, highlighting the importance of conservation efforts (Salsabila, 2022).
Mechanism of Action
Afrormosin, also known as Afrormosine or Afromosin, is an isoflavonoid compound that has been the subject of recent research due to its potential therapeutic properties . This article will delve into the mechanism of action of Afrormosin, discussing its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, molecular and cellular effects, and the influence of environmental factors on its action.
Target of Action
Afrormosin primarily targets B16F10 melanoma cells . It interacts with key proteins involved in cell proliferation and apoptosis, such as Bcl-2 , an anti-apoptotic protein, Bax , a pro-apoptotic protein, and p53 , a tumor suppressor .
Mode of Action
Afrormosin decreases the viability of B16F10 melanoma cells in a time- and dose-dependent manner . It induces a decrease in cell viability by reducing cell proliferation through Go/G1 arrest and inducing apoptosis in B16F10 melanoma cells . Furthermore, Afrormosin decreases the metastatic activity (cell invasion and migration) of B16F10 melanoma cells .
Biochemical Pathways
Afrormosin affects the AKT/ERK and p38/JNK signaling pathways . It inhibits the AKT/ERK pathways and activates the p38/JNK pathway . These pathways play crucial roles in cell proliferation, differentiation, and survival.
Result of Action
At the molecular level, Afrormosin reduces the levels of Bcl-2 and augments the levels of Bax and p53 . Additionally, procaspase-3 levels are reduced by Afrormosin treatment . These changes contribute to the induction of apoptosis in B16F10 melanoma cells .
properties
IUPAC Name |
7-hydroxy-6-methoxy-3-(4-methoxyphenyl)chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-15-8-14(18)16(21-2)7-12(15)17(13)19/h3-9,18H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGPBYUQZLUKLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=COC3=CC(=C(C=C3C2=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90203543 | |
Record name | Afromosin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90203543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
550-79-8 | |
Record name | Afromosin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=550-79-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Afromosin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000550798 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Afromosin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90203543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | AFROMOSIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/89P1SB9FYW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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